Cas no 3021-63-4 (Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)-)

• Product Name: Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)-
• CAS No: 3021-63-4
• MF: C₁₀F₂₂
• MW: 538.071880340576
• MDL: MFCD00233699
• CID: 308118
• PubChem ID: 18184
• Update Time: 2025-07-09

Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)-
• 1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)octane
• PERFLUORO-2,7-DIMETHYLOCTANE
• 2H,7H-hexadecafluoro-2,7-bis-trifluoromethyl-octane
• Perfluor-2,7-dimethyl-octan
• Perfluoroalcane-C8
• 3021-63-4
• Octane, 1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)-
• MFCD00233699
• NS00018903
• 1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecakis(fluoranyl)-2,7-bis(trifluoromethyl)octane
• DTXSID00184314
• OBAVAMUHCSFDSY-UHFFFAOYSA-N
• AKOS025310356
• A820260
• SCHEMBL62446

• MDL： MFCD00233699
• Inchi： 1S/C10F22/c11-1(7(21,22)23,8(24,25)26)3(13,14)5(17,18)6(19,20)4(15,16)2(12,9(27,28)29)10(30,31)32
• InChI Key： OBAVAMUHCSFDSY-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 537.96500
• Monoisotopic Mass: 537.96487
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.848
• Boiling Point: 144 °C
• Flash Point: 56.7°C
• Refractive Index: 1.283
• PSA: 0.00000
• LogP: 7.19340
• Solubility: Not available

Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)-

Research Briefing on Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)- (CAS: 3021-63-4) in Chemical Biomedicine

Recent advancements in the field of chemical biomedicine have highlighted the significance of fluorinated compounds, particularly Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)- (CAS: 3021-63-4). This compound, characterized by its highly fluorinated structure, has garnered attention due to its unique physicochemical properties, including high thermal stability, chemical inertness, and lipophilicity. These attributes make it a promising candidate for various biomedical applications, ranging from drug delivery systems to diagnostic imaging agents.

A study published in the Journal of Fluorine Chemistry (2023) explored the synthesis and characterization of this compound, emphasizing its potential as a novel fluorinated solvent for pharmaceutical formulations. The research demonstrated that the compound's low toxicity and high solubility for hydrophobic drugs could enhance the bioavailability of poorly water-soluble therapeutics. Furthermore, its stability under physiological conditions suggests its utility in long-term drug delivery platforms.

In another groundbreaking study, researchers investigated the role of this fluorinated octane derivative in the development of contrast agents for magnetic resonance imaging (MRI). The compound's ability to incorporate fluorine-19 isotopes, which are highly detectable in MRI, was leveraged to create targeted imaging probes. Preliminary results indicated improved imaging resolution and specificity in preclinical models, paving the way for potential clinical applications in cancer diagnostics.

Despite these promising findings, challenges remain in the large-scale production and regulatory approval of this compound. Current synthesis methods involve multi-step processes with moderate yields, necessitating further optimization. Additionally, comprehensive toxicological studies are required to ensure its safety profile in humans. Collaborative efforts between academia and industry are crucial to address these hurdles and unlock the full potential of this fluorinated compound in biomedicine.

In conclusion, Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,8,8,8-hexadecafluoro-2,7-bis(trifluoromethyl)- (CAS: 3021-63-4) represents a versatile and innovative tool in the chemical biomedicine arsenal. Its applications in drug delivery and diagnostic imaging underscore the importance of continued research and development in this area. Future studies should focus on refining synthesis protocols, expanding its biomedical applications, and ensuring its safety for clinical use.